
4-Bromo-3-methoxyaniline: A Technical Guide to
Safe Handling and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential precautions and protocols for the

safe handling and storage of 4-Bromo-3-methoxyaniline (CAS No. 19056-40-7). Adherence to

these guidelines is critical to mitigate potential risks and ensure a safe laboratory environment.

This compound is classified as harmful if swallowed and may cause an allergic skin reaction.[1]

Hazard Identification and Classification
4-Bromo-3-methoxyaniline is a substituted aniline that presents several health hazards. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

Skin Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[2]

Signal Word: Warning[1][3]
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Hazard Statements:

H302: Harmful if swallowed.[1][3]

H317: May cause an allergic skin reaction.[1][3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromo-3-methoxyaniline is

presented in the table below for easy reference.

Property Value Reference

CAS Number 19056-40-7 [3]

Molecular Formula C₇H₈BrNO [4][5]

Molecular Weight 202.05 g/mol [3][5]

Appearance Solid [3]

Melting Point 96-100 °C [3][4]

Boiling Point 272.1 ± 20.0 °C at 760 mmHg [4]

Flash Point 118.3 ± 21.8 °C [4]

Density 1.5 ± 0.1 g/cm³ [4]

Storage Class 11 - Combustible Solids [3]

Experimental Protocols
Handling Protocol
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Due to its hazardous nature, 4-Bromo-3-methoxyaniline should be handled with strict

adherence to safety protocols to minimize exposure.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[1][3]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber) inspected for integrity before each

use.[1][3]

Wear a fully buttoned lab coat. For tasks with a higher risk of splashes, a chemical-

resistant apron is recommended.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved N95 dust mask or a higher level of respiratory protection should be used.[3]

Handling Procedures:

Before handling, thoroughly read and understand the Safety Data Sheet (SDS).

Wash hands thoroughly with soap and water before and after handling the compound.[2]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the work area.[1][2]

Use non-sparking tools to prevent ignition.[1]
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Transport the chemical in a sealed, clearly labeled container within secondary containment.

Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination and minimize exposure.

For Small Spills (manageable by trained personnel):

Evacuate non-essential personnel from the immediate area.

Don the appropriate PPE as described in the handling protocol.

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth. Do

not use combustible materials like paper towels to absorb the initial spill.

Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste.

Ventilate the area to disperse any remaining vapors.

For Large Spills:

Evacuate the area immediately.

Alert others in the vicinity and contact the institutional safety office or emergency response

team.

Restrict access to the spill area.

Provide the emergency response team with the Safety Data Sheet for 4-Bromo-3-
methoxyaniline.

Waste Disposal Protocol
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Waste containing 4-Bromo-3-methoxyaniline must be treated as hazardous waste and

disposed of in accordance with all local, state, and federal regulations.

Segregation: Collect all waste materials (including contaminated PPE, absorbent materials,

and empty containers) in a designated, sealed, and clearly labeled hazardous waste

container. As a halogenated organic compound, it should be segregated with other

halogenated organic wastes.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "4-Bromo-3-methoxyaniline".

Storage: Store the waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in the regular trash.

Storage Precautions
Proper storage of 4-Bromo-3-methoxyaniline is crucial for maintaining its integrity and

preventing hazardous situations.

Container: Store in a tightly closed, original container.[1][2]

Location: Keep in a dry, cool, and well-ventilated place.[1][2]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[2]

Light and Atmosphere: Protect from light and store under an inert atmosphere to maintain

product quality.[2]

Temperature: Refrigerated storage is recommended.[2][4]

Visualizations
Safe Handling and Storage Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.researchgate.net/publication/375519527_Toxicity_Hazards_and_Safe_Handling_of_Primary_Aromatic_Amines
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.researchgate.net/publication/375519527_Toxicity_Hazards_and_Safe_Handling_of_Primary_Aromatic_Amines
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://international.skcinc.com/knowledgecenter/resources/sds-decontamination-solution-for-aromatic-amine-769-1051-769-1071-769-1051d-769-2001-769-1001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key decision points and procedures for the safe handling

and storage of 4-Bromo-3-methoxyaniline.

Safe Handling and Storage Workflow for 4-Bromo-3-methoxyaniline

Chemical Receipt and Storage

Handling and Use

Waste Disposal

Emergency Procedures

Receive Chemical

Verify Integrity of Container

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatibles

Container OK

Quarantine and Report

Container Damaged

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Perform Experimental Work

Decontaminate Work Area and Equipment Spill Occurs

Collect Waste in a Labeled,
Sealed Container

Segregate as Halogenated
Organic Waste

Dispose via Licensed
Hazardous Waste Contractor

Assess Spill Size

Small Spill: Follow Cleanup Protocol

Small

Large Spill: Evacuate and Call for Help

Large

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 4-Bromo-3-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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